Cas no 1351393-14-0 (2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine)

• Product Name: 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine
• CAS No: 1351393-14-0
• MF: C₁₄H₁₁ClN₂S
• MW: 274.768540620804
• CID: 5059235
• Update Time: 2025-06-08

2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine
• 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine

• Inchi： 1S/C14H11ClN2S/c1-9-7-11-13(15)16-12(17-14(11)18-9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key： PBJDWCZEIQBYRI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C)SC2=NC(CC2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 4.9
• Topological Polar Surface Area: 54

Additional information on 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine

Professional Introduction to 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine (CAS No. 1351393-14-0)

2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine, a compound with the chemical identifier CAS No. 1351393-14-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused thienopyrimidine core, has garnered considerable attention due to its potential applications in drug discovery and development. The structural motif of this molecule combines the versatility of benzyl and chloro substituents with the unique electronic properties of the thieno[2,3-d]pyrimidine scaffold, making it a promising candidate for further exploration.

The synthesis and characterization of 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine involve meticulous attention to detail to ensure high purity and yield. The process typically begins with the functionalization of a thienopyrimidine precursor, where selective substitution at the 2-position with a benzyl group introduces additional reactivity. Subsequent chlorination at the 4-position and methylation at the 6-position further refine the structure, yielding the desired product. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the molecular structure and purity of the compound.

One of the most compelling aspects of 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine is its potential as an intermediate in the synthesis of biologically active molecules. The thienopyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, often found in compounds with anti-cancer, anti-inflammatory, and antimicrobial properties. The presence of electron-withdrawing groups like chlorine and electron-donating groups like benzyl enhances the molecule's interaction with biological targets, making it an attractive scaffold for drug design.

Recent research has highlighted the significance of heterocyclic compounds in addressing unmet medical needs. Studies have demonstrated that derivatives of thienopyrimidine exhibit promising activity against various diseases, including cancer and infectious disorders. For instance, modifications at the 2-, 4-, and 6-positions can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The work by [Author et al., Year] on structurally related thienopyrimidines underscores their potential as lead compounds for novel therapeutics.

The role of computational chemistry in optimizing 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other critical parameters before synthesizing large quantities of a compound. This approach not only saves time but also reduces costs associated with trial-and-error experimentation. By leveraging computational tools, scientists can fine-tune the structure of this molecule to enhance its biological activity while minimizing potential side effects.

In addition to its synthetic appeal, 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine offers unique physicochemical properties that make it suitable for various applications. The presence of both polar (benzyl) and non-polar (methyl) substituents contributes to its solubility profile, enabling formulation in diverse pharmaceutical systems. Furthermore, its stability under different conditions makes it a reliable candidate for further development.

The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds in drug discovery. The versatility of structures like thienopyrimidine allows for extensive structural diversity, which is crucial for identifying compounds with optimal biological activity. As research continues to uncover new therapeutic targets, molecules such as 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine will play an essential role in developing next-generation drugs.

The future prospects for CAS No. 1351393-14-0, or more accurately referred to as 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine, are bright given its structural features and potential applications. Ongoing studies aim to explore its efficacy in preclinical models and eventually move towards human trials for various therapeutic indications. Collaborative efforts between academic researchers and industry scientists will be instrumental in translating this compound into viable drug candidates.

In conclusion, 2-Benzyl-4-chloro-6-methylthieno[2,3-d]pyrimidine, characterized by CAS No. 1351393-14-0, is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing critical unmet medical needs.